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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzoic acid

Cat. No.: B1294965

Essential Safety and Handling Guide for 4-
Hydroxy-2-methylbenzoic Acid

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 4-Hydroxy-2-methylbenzoic acid.
Adherence to these procedures is critical to ensure personal safety and proper chemical
management.

Chemical Identifier:

e CAS Number: 578-39-2

« Molecular Formula: HOCsH3(CH3)CO2zH

« Molecular Weight: 152.15 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)

4-Hydroxy-2-methylbenzoic acid is classified as hazardous. It is harmful if swallowed, causes
skin irritation, and can result in serious eye damage.[1][2] It may also cause respiratory
irritation.[2][3][4] Therefore, stringent adherence to PPE protocols is mandatory.
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Safety Operating Guide

Check Availability & Pricing

Summary of Required Personal Protective Equipment

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1][3]

Protects against dust particles
and chemical splashes that
can cause serious eye

damage.[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[1][3]

Prevents skin contact which

can cause irritation.[2][3]

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher is required

when dust may be generated.

[1]5]

Minimizes inhalation of dust
particles that can lead to

respiratory tract irritation.[3][4]

[6]

Body Protection

A lab coat or chemical-

resistant coveralls.[3][5]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Footwear

Closed-toe shoes, preferably
chemical-resistant safety boots
in areas with high exposure
risk.[7][8]

Protects feet from spills and

falling objects.

Occupational exposure limits (e.g., OSHA PEL, ACGIH TLV) for 4-Hydroxy-2-methylbenzoic

acid have not been established.[2][3]

Operational Plan for Handling and Disposal

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

The following step-by-step plan outlines the necessary procedures.

1. Preparation and Engineering Controls:

e Ensure a well-ventilated work area, such as a chemical fume hood, to minimize dust and

vapor inhalation.[3][4][9]
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Verify that an eyewash station and safety shower are readily accessible and in good working
order.[2][10]

Assemble all necessary PPE and ensure it is in good condition before handling the chemical.

Keep the container of 4-Hydroxy-2-methylbenzoic acid tightly closed when not in use.[3][4]

. Handling Procedure:

Don all required PPE as specified in the table above.

Avoid generating dust when handling the solid material.[3][11]

Use appropriate tools (e.g., spatula, scoop) for transferring the chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]

Do not eat, drink, or smoke in the handling area.[2]

. In Case of a Spill:

For small spills, carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal.[11][12]

Avoid dry sweeping that can generate dust.

For larger spills, evacuate the area and follow your institution's emergency procedures.

. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3][10]

Keep the container tightly sealed to prevent contamination.[4][13]

. Disposal Plan:

All waste materials, including contaminated PPE and empty containers, must be disposed of
as hazardous waste.
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o Dispose of the chemical and its container at an approved waste disposal facility.[1][3][4]

» Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.[4]

» Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Workflow for Safe Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of 4-Hydroxy-2-methylbenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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